molecular formula C7H6Cl2O2S B1583591 3-Chloro-2-methylbenzenesulfonyl chloride CAS No. 80563-86-6

3-Chloro-2-methylbenzenesulfonyl chloride

Cat. No. B1583591
CAS RN: 80563-86-6
M. Wt: 225.09 g/mol
InChI Key: ZSIYKAQPQRTBPF-UHFFFAOYSA-N
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Description

3-Chloro-2-methylbenzenesulfonyl chloride is an aryl sulfonyl chloride derivative . It is used in the preparation of benzisoxazole sulfonamides, which are useful in the treatment of diseases .


Synthesis Analysis

This compound may be used in the synthesis of ethyl [6-(3-chloro-2-methyl-benzenesulfonyl-amino)-pyridin-2-yl]-acetate and ethyl 2-(2-{[(3-chloro-2-methylphenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetate .


Molecular Structure Analysis

The molecular formula of 3-Chloro-2-methylbenzenesulfonyl chloride is C7H6Cl2O2S . The molecular weight is 225.092 Da .


Physical And Chemical Properties Analysis

The compound appears as white to light yellow crystals . It has a melting point of 71-74 °C and a predicted boiling point of 312.6±35.0 °C . The predicted density is 1.458±0.06 g/cm3 . It is sensitive to moisture .

Scientific Research Applications

Synthesis of Aryl Sulfonyl Derivatives

3-Chloro-2-methylbenzenesulfonyl chloride: is primarily used in the synthesis of aryl sulfonyl derivatives . These derivatives are crucial intermediates in the production of a wide range of sulfonyl compounds, which have applications in pharmaceuticals, agrochemicals, and dyes.

Safety and Hazards

3-Chloro-2-methylbenzenesulfonyl chloride is classified as dangerous. It causes severe skin burns and eye damage . Precautionary measures include not breathing its dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .

properties

IUPAC Name

3-chloro-2-methylbenzenesulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6Cl2O2S/c1-5-6(8)3-2-4-7(5)12(9,10)11/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZSIYKAQPQRTBPF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC=C1Cl)S(=O)(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6Cl2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90335050
Record name 3-Chloro-2-methylbenzenesulfonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90335050
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

225.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Chloro-2-methylbenzenesulfonyl chloride

CAS RN

80563-86-6
Record name 3-Chloro-2-methylbenzenesulfonyl chloride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=80563-86-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Chloro-2-methylbenzenesulfonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90335050
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-chloro-2-methylbenzene-1-sulfonyl chloride
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Synthesis routes and methods

Procedure details

30 gm (0.212 mol) of 3-chloro-2-methyl-aniline were admixed with 50 ml of concentrated aqueous hydrochloric acid. The reaction mixture was cooled to between -7° and -3° C. and at this temperature a solution of 14.6 gm (0.212 mol) of sodium nitrite in 50 ml of water was added dropwise thereto over a period of 1 hour. After stirring for a further hour at 0° C., 20.3 gm (0.1 mol) of magnesium chloride hexahydrate were added, and the reaction mixture was stirred for 10 minutes and then filtered. The filtrate was poured into a suspension of 12 gm (71 mmols) of copper (II)chloride in 250 ml of a 30% solution of sulfur dioxide in glacial acetic acid. During the addition the temperature of the reaction mixture rose from 20° C. to 40° C., accompanied by a strong evolution of gas. After stirring for 60 minutes at room temperature and for 60 minutes at 35° C., 500 gm of ice were added. The mixture was stirred until the ice had melted, and then filtered.
Quantity
30 g
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reactant
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12 g
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50 mL
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14.6 g
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50 mL
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20.3 g
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500 g
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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